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Compound of Interest

Compound Name: 3-Methoxy-isatoic anhydride

Cat. No.: B105588 Get Quote

Essential Safety and Handling Guide for 3-
Methoxy-isatoic Anhydride
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling of 3-Methoxy-
isatoic anhydride. The following procedures are based on the known hazards of the closely

related compound, isatoic anhydride, and general best practices for handling chemical

anhydrides in a laboratory setting.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 3-Methoxy-isatoic anhydride is not readily

available, the parent compound, isatoic anhydride, is known to be an irritant to the eyes, skin,

and respiratory system.[1][2] It may also cause an allergic skin reaction.[2][3] Therefore, it is

crucial to handle 3-Methoxy-isatoic anhydride with appropriate caution to minimize exposure.

Personal Protective Equipment (PPE)
The primary line of defense against chemical exposure is the correct use of Personal Protective

Equipment.
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PPE Category Specific Equipment Purpose

Eye and Face Protection

Chemical splash goggles or a

face shield worn with safety

glasses.[4][5]

To protect against splashes

and airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[5][6]

To prevent skin contact with

the chemical.

Body Protection A laboratory coat.
To protect clothing and skin

from spills.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

respirator may be necessary

for handling large quantities or

if there is a risk of generating

dust.[5]

To minimize the inhalation of

dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for minimizing risks when handling 3-Methoxy-isatoic
anhydride in a laboratory setting.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have spill containment materials readily accessible.

Ensure an eyewash station and safety shower are accessible.[7]

Handling:

Wear the appropriate PPE as outlined in the table above.

Handle the solid material carefully to avoid creating dust.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methoxydaidzein.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methoxydaidzein.pdf
https://boutique.eihf-isofroid.eu/en/15-personal-protective-equipment
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methoxydaidzein.pdf
https://www.benchchem.com/product/b105588?utm_src=pdf-body
https://www.benchchem.com/product/b105588?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC122481000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_874448336_ISATOICANHYDRIDE-CASNO-118-48-9-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If transferring the solid, use a scoop or spatula.

When preparing solutions, slowly add the 3-Methoxy-isatoic anhydride to the solvent.

Wash hands thoroughly after handling, even if gloves were worn.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]

Disposal Plan
Proper disposal of 3-Methoxy-isatoic anhydride and any contaminated materials is critical to

prevent environmental contamination and ensure safety.

Waste Segregation:

Solid Waste: Collect any solid waste contaminated with 3-Methoxy-isatoic anhydride
(e.g., contaminated gloves, weighing paper) in a designated, labeled, and sealed

hazardous waste container.[8]

Liquid Waste: Collect all liquid waste containing 3-Methoxy-isatoic anhydride in a

separate, labeled, and sealed hazardous waste container. Do not mix with other waste

streams unless compatibility has been confirmed.[8]

Disposal Method:

Dispose of all waste in accordance with local, state, and federal regulations.

It is recommended to use a licensed chemical waste disposal company.[9]

Quantitative Data
Specific quantitative toxicological data for 3-Methoxy-isatoic anhydride is not available. The

following table provides data for the parent compound, Isatoic Anhydride, for reference.
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Substance CAS Number
Molecular
Formula

Molecular
Weight

Acute Toxicity

3-Methoxy-

isatoic anhydride
34954-65-9 C₉H₇NO₄ 193.16 g/mol [10]

Data not

available

Isatoic Anhydride 118-48-9 C₈H₅NO₃ 163.13 g/mol [3]

Oral LD50:

>5000 mg/kg

(Rat)

Experimental Protocols
This document provides safety and handling guidelines and does not pertain to a specific

experimental protocol. When using 3-Methoxy-isatoic anhydride in an experiment, these

handling guidelines should be integrated into the detailed experimental protocol.

Safe Handling Workflow
The following diagram illustrates the key steps for safely handling 3-Methoxy-isatoic
anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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